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Compound of Interest

Compound Name: Lead;sodium

Cat. No.: B3418705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structures of various

sodium plumbide intermetallic compounds, including NaPb, NaPb₃, and other known phases.

This document details the crystallographic data for these compounds, outlines experimental

protocols for their synthesis and characterization, and presents a visual workflow for these

procedures.

Crystal Structure of Sodium Plumbides
The binary system of sodium and lead forms a series of intermetallic compounds with distinct

crystal structures. Understanding these structures is crucial for predicting their physical and

chemical properties. The crystallographic data for several known sodium plumbides are

summarized in the tables below.

Table 1: Crystallographic Data for NaPb and NaPb₃
Compound Formula

Crystal
System

Space Group
Lattice
Parameters (Å)

NaPb NaPb Tetragonal I4₁/acd (No. 142)
a = 10.580, c =

17.746

NaPb₃ NaPb₃ Cubic Pm-3m (No. 221) a = 4.883
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Data for NaPb obtained from Marsh and Shoemaker (1953).[1] Data for NaPb₃ from the

Materials Project.

Table 2: Crystallographic Data for Other Sodium
Plumbides

Compound Formula
Crystal
System

Space Group
Lattice
Parameters (Å)

Na₁₅Pb₄ Na₁₅Pb₄ Cubic I-43d (No. 220) a = 13.29

Na₉Pb₄ Na₉Pb₄ Orthorhombic Cmcm (No. 63)
Data not readily

available

Na₅Pb₂ Na₅Pb₂ - -
Data not readily

available

Data for Na₁₅Pb₄ from the Materials Project. Crystallographic data for Na₉Pb₄ and Na₅Pb₂ are

not well-established in the literature, though their existence is confirmed in phase diagrams.

Experimental Protocols
The synthesis and characterization of sodium plumbides require careful handling due to the

high reactivity of sodium with air and moisture. All procedures should be performed in an inert

atmosphere, such as in a glovebox filled with argon or nitrogen.

Synthesis of Sodium Plumbide Intermetallics
A general method for the synthesis of sodium plumbide alloys is the direct reaction of the

constituent elements at elevated temperatures.

Materials and Equipment:

High-purity sodium metal

High-purity lead metal

Tantalum or niobium crucible
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Tube furnace with temperature controller

Inert atmosphere glovebox

Schlenk line

Procedure:

Preparation of Reactants: Inside an inert atmosphere glovebox, weigh the desired

stoichiometric amounts of sodium and lead. The surfaces of the metals should be cleaned of

any oxide layer.

Loading the Crucible: Place the weighed metals into a tantalum or niobium crucible.

Sealing the Reaction Vessel: Seal the crucible in a quartz or stainless steel tube under

vacuum or an inert atmosphere.

Heating Profile:

Slowly heat the reaction vessel in a tube furnace to a temperature above the melting point

of the highest melting component (Lead melts at 327.5 °C, Sodium at 97.8 °C). A typical

temperature for ensuring complete reaction is 400-600 °C.

Hold the temperature for several hours to ensure homogenization of the melt. Gentle

rocking or agitation of the furnace can aid in mixing.

Slowly cool the furnace to room temperature. A controlled cooling rate is crucial for the

formation of the desired crystalline phase.

Sample Recovery: Once at room temperature, transfer the reaction vessel back into the

glovebox and carefully open it to recover the synthesized sodium plumbide.

Characterization by Powder X-ray Diffraction (XRD)
Due to the air-sensitive nature of sodium plumbides, special precautions must be taken for

XRD analysis.

Materials and Equipment:
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Powder X-ray diffractometer

Air-tight sample holder with a low-background window (e.g., Kapton or beryllium)

Mortar and pestle (agate or zirconia)

Inert atmosphere glovebox

Procedure:

Sample Preparation: Inside the glovebox, grind a small portion of the synthesized sodium

plumbide ingot into a fine powder using a mortar and pestle.

Loading the Sample Holder: Mount the powdered sample onto the air-tight XRD sample

holder. Ensure the sample surface is flat and level.

Sealing the Holder: Securely seal the sample holder to prevent any exposure to air during

transfer to the diffractometer.

Data Acquisition:

Mount the sealed sample holder onto the diffractometer.

Set the appropriate XRD scan parameters (e.g., 2θ range, step size, scan speed). A

common setup for phase identification uses Cu Kα radiation.

Collect the diffraction pattern.

Data Analysis: Analyze the obtained diffraction pattern using appropriate software to identify

the crystalline phases present and determine their lattice parameters.

Visualized Experimental Workflow
The following diagram illustrates a typical workflow for the synthesis and characterization of

sodium plumbides.

Workflow for sodium plumbide synthesis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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